Antonios Tzimas was once told that his greatest strength was the passion and commitment he applied to his work. He later realized that this strength is best defined by the Greek word “meraki.” While not having a direct translation in English, “meraki” is a word that modern Greeks use to describe putting a piece of yourself, such as your soul or your creativity, into your work. This is exactly what Tzimas has done throughout his pursuits in academia, industry, and beyond.

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At the heart of all Hulya Kirkici's work is a commitment to solving humanity's problems. This was instilled in her by her family at a very young age and has grounded her throughout a career of pioneering research in electrical insulation of aerospace and space power systems, lasers, plasma physics, and beyond. Long before becoming a PhD, IEEE Fellow, Eric 0. Forster Distinguished Service Award recipient (and many more accolades), she was a little girl fascinated by numbers.

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Corrosion hidden under opaque anticorrosion coatings is hazardous for outdoor installation. This type of corrosion can be visualized using radio waves, which are familiar to electrical engineers with field case experience.

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This article highlights challenges in aircraft design focusing on lightning protection of an aircraft radome. A Multiphysics analysis is performed in conjunction with various laboratory high voltage test configurations, and the effects of high temperature and pressure are discussed.

On February 19, 2023, the world's first set of 1,000-kV switch-type controllable metal oxide arresters (SCMOA) was officially put into operation at the 1,000-kV Beijing West (Baoding) substation and 1,000-kV Shijiazhuang (Xingtai) substation. The controllable arrester was co-developed by China Electric Power Research Institute, Pinggao Corporation Ltd., and NARI-Relays Electric Corporation Ltd. This is the first time an SCMOA has been used practically at a substation in China. The components are installed on two sides of the line to replace the closing resistor of the circuit breaker. By switching the controlled part of arrester, the overvoltage can be effectively suppressed. It can enhance the safety and reliability of operation. As an effective method to remove the closing resistor and limit overvoltage, the controllable arrester technique of SCMOA has been in the stage of engineering development.

This article provides a broad overview of dielectric interfaces, including the wide range of technologies that feature them, basic theoretical treatment of interfacial phenomena, and a brief discussion of interfacial breakdown.